4-(4-(Benzylsulfonyl)piperazin-1-yl)-6-methoxy-2-methylpyrimidine

• IUPAC Name: 4-(4-benzylsulfonylpiperazin-1-yl)-6-methoxy-2-methylpyrimidine
• InChI: InChI=1S/C17H22N4O3S/c1-14-18-16(12-17(19-14)24-2)20-8-10-21(11-9-20)25(22,23)13-15-6-4-3-5-7-15/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: YIECNNFEDVIOFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol
• CAS No.: 946373-32-6

Description

4-(4-(Benzylsulfonyl)piperazin-1-yl)-6-methoxy-2-methylpyrimidine is a useful research compound. Its molecular formula is C17H22N4O3S and its molecular weight is 362.45. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Metabolism and Pharmacological Properties

Cytochrome P450 Enzyme Involvement : A study on the metabolism of a novel antidepressant, Lu AA21004 (not the exact compound but related in terms of chemical structure and metabolic pathways), revealed the significant role of Cytochrome P450 enzymes in its oxidative metabolism. This research provides insights into the metabolic transformation of such compounds, highlighting the enzymes responsible for their bioconversion into various metabolites (Hvenegaard et al., 2012).

Selective Serotonin Receptor Agonism : Benzamide derivatives, including those with benzylsulfonyl groups, have been synthesized and studied for their effects on gastrointestinal motility. One specific derivative demonstrated selective serotonin 4 (5-HT4) receptor agonism, suggesting potential as a novel prokinetic agent with reduced side effects due to minimal interaction with other receptor types (Sonda et al., 2004).

Antimicrobial and Antifungal Activity

Schiff Base Derivatives : Compounds derived from reactions involving sulfonyl groups have been evaluated for their antibacterial and antifungal properties. A study on Schiff base derivatives from sulfamerazine showed potent activity against various microbial strains, underscoring the antimicrobial potential of these compounds (Othman et al., 2019).

Mechanism of Action

Target of Action

Similar compounds with a piperazinyl structure have been reported to target dna gyrase , a type II topoisomerase found in bacteria, and Heat shock protein HSP 90-alpha , a molecular chaperone that promotes the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction.

Mode of Action

Similar compounds have been designed to have a new binding mode to dna gyrase, allowing for a more potent antibacterial effect .

Biochemical Pathways

Similar compounds have been reported to inhibit carbonic anhydrase (ca), an enzyme that catalyzes the reversible hydration reaction of co2 and thus regulates many physiological functions .

Pharmacokinetics

Similar compounds have been designed to improve the pharmacokinetic profile, alter bacterial cell penetrability affecting permeability-based antibiotic resistance .

Result of Action

Similar compounds have shown promising direct activity against gram-negative strains, and anti-biofilm activity against gram-positive strains .

Safety and Hazards

The safety and hazards associated with similar compounds are typically provided in their respective Material Safety Data Sheets (MSDS). For instance, “4-(4-Benzyl-1-piperazinyl)benzaldehyde” is classified as a combustible solid.